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Compound of Interest

Compound Name: Avilamycin C

Cat. No.: B1603780 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the in vitro activity of Avilamycin C
against Clostridium perfringens, a significant pathogen in veterinary medicine. Avilamycin, an

orthosomycin antibiotic, has demonstrated potent activity against this Gram-positive anaerobe.

This document synthesizes key quantitative data, details common experimental protocols, and

visualizes workflows pertinent to the assessment of this antimicrobial agent.

Quantitative Assessment of In Vitro Activity
The in vitro efficacy of Avilamycin C against Clostridium perfringens is primarily evaluated

through the determination of Minimum Inhibitory Concentrations (MICs). These values

represent the lowest concentration of the antibiotic that prevents visible growth of the

bacterium. A summary of MIC data from various studies is presented below.

Table 1: Minimum Inhibitory Concentration (MIC) of Avilamycin against Clostridium perfringens

Isolates from Swine

No. of
Isolates

MIC Range
(µg/mL)

MIC50
(µg/mL)

MIC90
(µg/mL)

Wild-Type
Cutoff
(COWT)
(µg/mL)

Reference

120 0.015 - 256 0.06 128 0.25 [1][2][3]
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Table 2: Minimum Inhibitory Concentration (MIC) of Avilamycin against Clostridium perfringens

Isolates from Poultry

No. of
Isolates

Geographic
Origin

MIC50
(mg/L)

MIC90
(mg/L)

Notes Reference

89 (50 pre-

approval, 39

post-

approval)

Canada
2 (pre), 1

(post)

2 (pre), 2

(post)

No significant

change in

susceptibility

over 7 years.

[4]

55 Brazil - -

All strains

showed high

susceptibility.

[5][6]

Not Specified Belgium - -

All strains

were

sensitive.

[7]

Table 3: Additional In Vitro Activity Data for Avilamycin against Clostridium perfringens

Parameter Value Strain Conditions Reference

Mutant

Prevention

Concentration

(MPC)

8 mg/L (8 x MIC)
Strain with MIC

of 1 mg/L
In vitro [4]

Bactericidal

Activity (in vitro

killing curves)

Demonstrated C. perfringens - [8]

Experimental Protocols
The following sections detail the methodologies commonly employed to assess the in vitro

activity of Avilamycin C against C. perfringens.

Minimum Inhibitory Concentration (MIC) Determination
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The MIC of Avilamycin against C. perfringens is typically determined using standardized broth

or agar dilution methods.

2.1.1. Broth Dilution Method

The broth dilution method involves challenging the bacterial isolates with a range of

Avilamycin concentrations in a liquid growth medium.

Inoculum Preparation:C. perfringens isolates are cultured on appropriate media, such as

blood agar, under anaerobic conditions. Colonies are then suspended in a suitable broth to a

turbidity equivalent to a 0.5 McFarland standard. This suspension is further diluted to achieve

a final inoculum concentration of approximately 5 x 10^5 colony-forming units (CFU)/mL in

the test wells.

Antibiotic Preparation: A stock solution of Avilamycin is prepared and serially diluted to create

a range of concentrations.

Incubation: The diluted bacterial inoculum is added to microtiter plates containing the various

concentrations of Avilamycin. The plates are incubated under anaerobic conditions at 37°C

for a specified period, typically 24 to 48 hours.

MIC Reading: The MIC is recorded as the lowest concentration of Avilamycin that completely

inhibits visible growth of the bacteria.

2.1.2. Agar Dilution Method

The agar dilution method is another common technique for determining MICs.[5][6]

Plate Preparation: A series of agar plates, each containing a specific concentration of

Avilamycin, is prepared.

Inoculation: The standardized bacterial suspensions are inoculated onto the surface of the

agar plates. A Steers inoculum replicator is often used to deliver a consistent volume of each

isolate.[5][6]

Incubation: The plates are incubated under anaerobic conditions at 37°C until sufficient

growth is observed on the control plate (containing no antibiotic).
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MIC Reading: The MIC is determined as the lowest concentration of Avilamycin that prevents

the growth of the bacterial colonies.

Time-Kill Curve Analysis
Time-kill curve analysis provides information on the bactericidal or bacteriostatic activity of an

antibiotic over time.

Experimental Setup: A standardized inoculum of C. perfringens is added to a broth medium

containing Avilamycin at various concentrations (e.g., 1x, 2x, 4x the MIC). A growth control

without the antibiotic is also included.

Sampling: Aliquots are removed from each culture at predetermined time points (e.g., 0, 2, 4,

8, 12, 24 hours).

Viable Cell Counting: The number of viable bacteria in each aliquot is determined by plating

serial dilutions onto appropriate agar and counting the resulting colonies after incubation.

Data Analysis: The results are plotted as the log10 of CFU/mL versus time. A bactericidal

effect is typically defined as a ≥3-log10 reduction in CFU/mL compared to the initial

inoculum. The killing curves of avilamycin against Clostridium perfringens have been

demonstrated both in vitro and ex vivo.[8]

Visualizations
The following diagrams illustrate key workflows and conceptual relationships in the study of

Avilamycin's activity against C. perfringens.
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Caption: Workflow for Minimum Inhibitory Concentration (MIC) Determination.
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Caption: Conceptual Pyramid for Avilamycin Activity Evaluation.

Mechanism of Action
While not extensively detailed for C. perfringens specifically, the proposed mechanism of action

for Avilamycin involves the inhibition of bacterial protein synthesis. It is suggested to bind to the

30S ribosomal subunit, thereby interfering with the translation process.[1] Further research is

needed to fully elucidate the specific molecular interactions and potential resistance
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mechanisms in C. perfringens. Avilamycin has been shown to have no cross-resistance with

other antimicrobial agents.[1][2][3]

Conclusion
Avilamycin C demonstrates significant in vitro activity against Clostridium perfringens, as

evidenced by low MIC values reported across various studies. The methodologies for

assessing this activity are well-established, providing a robust framework for surveillance and

research. The lack of cross-resistance and sustained susceptibility over time in some regions

highlight its potential as an effective agent for the control of C. perfringens-associated diseases

in animal health.[1][4] Further investigations into its precise mechanism of action and the

molecular basis of resistance are warranted to ensure its long-term efficacy.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.
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To cite this document: BenchChem. [In Vitro Activity of Avilamycin C Against Clostridium
perfringens: A Technical Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1603780#in-vitro-activity-of-avilamycin-c-against-
clostridium-perfringens]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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